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Cat. No.: B1666947 Get Quote

Introduction

Boron triiodide (BI₃) is an inorganic compound composed of boron and iodine.[1] It is a strong

Lewis acid and a versatile reagent in organic synthesis and materials science.[2][3] This guide

provides a comprehensive overview of its chemical structure, properties, synthesis, and key

applications, tailored for researchers, scientists, and drug development professionals.

Chemical Structure and Properties
Boron triiodide possesses a trigonal planar molecular geometry.[4] In its crystalline form, it

adopts a hexagonal crystal structure.[4] It is a colorless to pale yellow crystalline solid that is

highly sensitive to moisture and air, readily hydrolyzing to form boric acid and hydroiodic acid.

[1][4]

Table 1: Physical and Chemical Properties of Boron Triiodide (BI₃)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1666947?utm_src=pdf-interest
https://www.echemi.com/products/pd180521115721-boron-triiodide.html
https://www.benchchem.com/product/b077602
https://www.nbinno.com/article/other-organic-chemicals/boron-triiodide-applications-material-science-catalysis-ot
https://en.wikipedia.org/wiki/Boron_triiodide
https://en.wikipedia.org/wiki/Boron_triiodide
https://www.echemi.com/products/pd180521115721-boron-triiodide.html
https://en.wikipedia.org/wiki/Boron_triiodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula BI₃ [4]

Molar Mass 391.52 g/mol [4]

Appearance Crystalline solid [4]

Density 3.35 g/cm³ (at 50 °C) [4]

Melting Point 49.9 °C [4]

Boiling Point 210 °C [4]

Solubility
Soluble in CCl₄, CS₂, benzene,

chloroform; hydrolyzes in water
[4]

Crystal Structure Hexagonal [4]

Heat of Vaporization 40.5 kJ/mol [4]

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈)
-37.2 kJ/mol [5]

Standard Molar Entropy

(S⦵₂₉₈)
200 J/mol·K [5]

Heat Capacity (C) 71 J/mol·K [5]

Lewis Acidity

Boron triiodide is a potent Lewis acid, exceeding the acidity of other boron trihalides in the

order BI₃ > BBr₃ > BCl₃ > BF₃.[2] This trend is attributed to the weaker π-bonding between the

boron p-orbital and the larger, more diffuse p-orbitals of the iodine atoms. This reduced back-

bonding enhances the electron deficiency at the boron center, making it a stronger electron-

pair acceptor.[2]

Experimental Protocols: Synthesis of Boron
Triiodide
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Several methods have been established for the synthesis of boron triiodide. Below are detailed

protocols for common laboratory-scale preparations.

1. Reaction of Boron with Iodine

This direct method involves the reaction of elemental boron with iodine at elevated

temperatures.[4]

Materials: Elemental boron powder, iodine crystals.

Procedure:

Combine elemental boron and iodine in a sealed reaction vessel.

Heat the mixture to 209.5 °C to initiate the reaction.[4]

The product, boron triiodide, is formed directly.

Purification can be achieved through sublimation.

2. Halide Exchange Reaction

This method involves the reaction of boron trichloride with hydroiodic acid at high temperatures.

[4]

Materials: Boron trichloride (BCl₃), hydroiodic acid (HI).

Reaction: 3HI + BCl₃ → BI₃ + 3HCl[4]

Procedure:

Introduce boron trichloride and hydroiodic acid into a high-temperature reactor.

Maintain the high temperature required for the reaction to proceed.

Separate the gaseous hydrogen chloride byproduct from the solid boron triiodide.

3. Reaction of Lithium Borohydride with Iodine
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This method offers an alternative route to boron triiodide.[4][6]

Materials: Lithium borohydride (LiBH₄), iodine (I₂), hexane (solvent).

Reaction: 3LiBH₄ + 8I₂ → 3LiI + 3BI₃ + 4H₂ + 4HI[4]

Procedure:

In a flask equipped with a reflux condenser, dissolve lithium borohydride in hexane.

Slowly add a solution of iodine in hexane to the lithium borohydride solution.

Reflux the mixture to drive the reaction to completion.[6]

The reaction produces lithium iodide, hydrogen gas, and hydrogen iodide as byproducts.

[4]

Isolate the boron triiodide from the reaction mixture.

4. In Situ Generation

For many applications, boron triiodide can be generated in situ from sodium borohydride and

iodine, which avoids the need to handle the highly reactive and moisture-sensitive compound

directly.[2]

Key Reactions and Applications
Boron triiodide is a valuable reagent in organic chemistry, primarily for the cleavage of carbon-

oxygen bonds in ethers, esters, and alcohols.[2][7] It is also utilized in materials science as a

precursor for the synthesis of boron-based thin films and nanomaterials, such as boron nitride,

through chemical vapor deposition (CVD).[2] Furthermore, it serves as a catalyst in various

industrial processes, including coal liquefaction.[3]

Ether Cleavage

The cleavage of ethers is a classic application of boron triiodide. The mechanism involves the

coordination of the Lewis acidic boron atom to the oxygen atom of the ether, facilitating the

cleavage of the C-O bond to yield alkyl iodides.[2]
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Caption: Mechanism of ether cleavage by Boron Triiodide.

Orthoboronation of Aromatic Amines

Boron triiodide reacts with aromatic amines to form adducts that can undergo

dehydrohalogenation.[2] This can lead to the formation of a B-C bond on the aromatic ring at

the position ortho to the amino group, a process known as orthoboronation.[2]

Aromatic Amine + BI₃ Amine-BI₃ AdductAdduct Formation Elimination of HIDehydrohalogenation Orthoboronated ProductB-C Bond Formation

Click to download full resolution via product page

Caption: Workflow for the orthoboronation of aromatic amines.

Synthesis of Boron Nitride Nanowires

Boron triiodide is a precursor in the chemical vapor deposition (CVD) synthesis of pure boron

nitride (BN) nanowires.[2]
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Caption: CVD synthesis of Boron Nitride nanowires.

Conclusion

Boron triiodide is a highly reactive and versatile compound with significant applications in

synthetic chemistry and materials science. Its strong Lewis acidity and unique reactivity make it

a valuable tool for researchers. Proper handling is essential due to its sensitivity to moisture

and air.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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